Cas no 1000339-57-0 (3-Methyl-5-(trifluoromethoxy)phenylacetic acid)
1000339-57-0 structure
Product Name:3-Methyl-5-(trifluoromethoxy)phenylacetic acid
CAS No:1000339-57-0
MF:C10H9F3O3
MW:234.171873807907
MDL:MFCD08741405
CID:1124254
PubChem ID:26985619
Update Time:2025-04-20
3-Methyl-5-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-methyl-5-(trifluoromethoxy)phenyl]acetic acid
- 3-METHYL-5-(TRIFLUOROMETHOXY)PHENYLACETIC ACID
- 2-(3-Methyl-5-(trifluoromethoxy)phenyl)aceticacid
- AKOS015956862
- 2-(3-Methyl-5-(trifluoromethoxy)phenyl)acetic acid
- VEEJCMLHVUBOPJ-UHFFFAOYSA-N
- MFCD08741405
- JS-4609
- 1000339-57-0
- 3-Methyl-5-(trifluoromethoxy)phenylacetic acid
-
- MDL: MFCD08741405
- Inchi: 1S/C10H9F3O3/c1-6-2-7(5-9(14)15)4-8(3-6)16-10(11,12)13/h2-4H,5H2,1H3,(H,14,15)
- InChI Key: VEEJCMLHVUBOPJ-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C)C=C(C=1)CC(=O)O)(F)F
Computed Properties
- Exact Mass: 234.05037863g/mol
- Monoisotopic Mass: 234.05037863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5Ų
3-Methyl-5-(trifluoromethoxy)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M106865-250mg |
3-Methyl-5-(trifluoromethoxy)phenylacetic acid |
1000339-57-0 | 250mg |
$ 415.00 | 2022-06-04 | ||
| TRC | M106865-500mg |
3-Methyl-5-(trifluoromethoxy)phenylacetic acid |
1000339-57-0 | 500mg |
$ 685.00 | 2022-06-04 | ||
| Apollo Scientific | PC3606-1g |
3-Methyl-5-(trifluoromethoxy)phenylacetic acid |
1000339-57-0 | 97% | 1g |
£179.00 | 2025-02-21 | |
| abcr | AB264552-1 g |
3-Methyl-5-(trifluoromethoxy)phenylacetic acid, 97%; . |
1000339-57-0 | 97% | 1g |
€358.60 | 2023-04-26 | |
| Chemenu | CM315407-5g |
2-(3-Methyl-5-(trifluoromethoxy)phenyl)acetic acid |
1000339-57-0 | 95% | 5g |
$1049 | 2023-02-03 | |
| abcr | AB264552-1g |
3-Methyl-5-(trifluoromethoxy)phenylacetic acid, 97%; . |
1000339-57-0 | 97% | 1g |
€358.60 | 2023-09-10 | |
| Ambeed | A303854-1g |
2-(3-Methyl-5-(trifluoromethoxy)phenyl)acetic acid |
1000339-57-0 | 95+% | 1g |
$199.0 | 2024-08-02 |
3-Methyl-5-(trifluoromethoxy)phenylacetic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
1000339-57-0 (3-Methyl-5-(trifluoromethoxy)phenylacetic acid) Related Products
- 243659-15-6(4-(Difluoromethoxy)phenylacetic acid)
- 1224742-16-8({3-4-(Trifluoromethoxy)phenylphenyl}acetic Acid)
- 220239-67-8(2-(Trifluoromethoxy)phenylacetic Acid)
- 825645-04-3(Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester)
- 95299-18-6(Methyl 2-(4-(trifluoromethoxy)phenyl)acetate)
- 4315-07-5(2-4-(Trifluoromethoxy)phenylacetic Acid)
- 203302-97-0(3-(Trifluoromethoxy)phenylacetic acid)
- 168833-77-0(3-(Trifluoromethoxy)hydrocinnamic Acid)
- 944898-37-7(2-[3-(trifluoromethoxy)phenyl]acetaldehyde)
- 262587-06-4(3-(Difluoromethoxy)phenylacetic acid)
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